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Compound of Interest

Compound Name: Acetic acid, sulfo-, 1-methyl ester

CAS No.: 63409-57-4

Cat. No.: B12432618

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
Disclaimer: This document provides a comprehensive theoretical overview of 2-Methoxy-2-

oxoethanesulfonic acid. Due to the limited availability of specific experimental data for this

compound in publicly accessible literature, the synthesis protocols and certain properties are

presented based on established chemical principles and data from analogous structures.

Experimental validation is recommended before any practical application.

Introduction and Nomenclature
2-Methoxy-2-oxoethanesulfonic acid is a bifunctional organic compound containing both a

sulfonic acid group and a methyl ester. This unique combination of functional groups suggests

its potential utility as a versatile building block in organic synthesis and as a scaffold in

medicinal chemistry.

IUPAC Name and Synonyms
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The systematic IUPAC name for this compound is 2-methoxy-2-oxoethanesulfonic acid.[1] It is

also known by several synonyms, which are frequently encountered in chemical literature and

databases:

Methyl 2-sulfoacetate[1]

Acetic acid, sulfo-, 1-methyl ester[1]

The Chemical Abstracts Service (CAS) registry number for this compound is 63409-57-4.[1]

Chemical Structure
The chemical structure of 2-methoxy-2-oxoethanesulfonic acid is depicted below:

This structure features a sulfonic acid moiety (-SO₃H) and a methyl ester moiety (-COOCH₃)

attached to the same methylene (-CH₂-) group.

Physicochemical Properties
Precise experimental data on the physicochemical properties of 2-methoxy-2-

oxoethanesulfonic acid are not readily available. However, based on its structure, several key

properties can be predicted. These properties are crucial for understanding its potential

behavior in various applications, including its solubility, reactivity, and suitability for biological

systems.[2]
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Property
Predicted
Value/Information

Source

Molecular Formula C₃H₆O₅S [1]

Molecular Weight 154.14 g/mol [1]

Appearance
Expected to be a colorless

liquid or a low-melting solid.
Structural Analogy

pKa

The sulfonic acid group is

expected to be strongly acidic

(pKa < 0), while the α-protons

on the methylene group will be

weakly acidic.

General Chemical Principles

Solubility

Expected to be soluble in

water and polar organic

solvents like methanol and

DMSO due to the presence of

the polar sulfonic acid and

ester groups.

Structural Analogy

LogP

The calculated LogP (octanol-

water partition coefficient) is

expected to be low, indicating

its hydrophilic nature.

General Chemical Principles

Synthesis Methodologies
While specific, validated protocols for the synthesis of 2-methoxy-2-oxoethanesulfonic acid are

not detailed in the available literature, its structure suggests several plausible synthetic routes

based on fundamental organic reactions. The two primary conceptual pathways are the

esterification of a sulfonic acid and the sulfonation of an ester.

Proposed Synthetic Route 1: Fischer-Speier
Esterification of 2-Sulfoacetic Acid
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This is a classic and straightforward method for the preparation of esters. It involves the

reaction of a carboxylic acid (in this case, the sulfonic acid is the dominant acidic functional

group, but the principle applies to the carboxyl group of a precursor) with an alcohol in the

presence of a strong acid catalyst.

Reaction Scheme:

Hypothetical Experimental Protocol:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2-sulfoacetic acid (1.0 eq).

Reagent Addition: Add an excess of anhydrous methanol (10-20 eq), which acts as both a

reactant and a solvent.

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid (0.1-0.2 eq), to the mixture while cooling in an ice bath.

Reflux: Heat the reaction mixture to reflux (approximately 65 °C) for several hours. The

reaction progress can be monitored by techniques such as TLC or NMR spectroscopy by

observing the disappearance of the starting material.

Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature. The excess methanol can be removed under reduced pressure. The resulting

crude product can be purified by an appropriate method, such as vacuum distillation or

column chromatography, although its high polarity may present challenges for the latter.

Proposed Synthetic Route 2: Sulfonation of Methyl
Acetate
This approach involves the introduction of the sulfonic acid group onto the methyl acetate

backbone. This is a common method for synthesizing sulfonated compounds.

Reaction Scheme:

Hypothetical Experimental Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping

funnel, and a gas outlet, place anhydrous methyl acetate (1.0 eq) and a suitable solvent

(e.g., dichloromethane).

Sulfonating Agent: Prepare a solution of sulfur trioxide (SO₃) (1.0-1.2 eq) in a compatible

solvent.

Reaction: Cool the methyl acetate solution to 0 °C in an ice bath. Slowly add the SO₃

solution dropwise with vigorous stirring, maintaining the temperature below 10 °C.

Quenching and Work-up: After the addition is complete, allow the reaction to stir at room

temperature for a few hours. The reaction can be quenched by carefully pouring the mixture

onto ice.

Purification: The product would likely remain in the aqueous phase. Neutralization with a

suitable base followed by purification steps would be necessary to isolate the final product.

Synthesis Workflow Diagram
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Caption: Proposed synthetic workflows for 2-Methoxy-2-oxoethanesulfonic acid.

Potential Applications in Research and Drug
Development
The dual functionality of 2-methoxy-2-oxoethanesulfonic acid makes it an intriguing candidate

for various applications in chemical and pharmaceutical research.
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Building Block in Organic Synthesis
This compound can serve as a versatile C₂ building block for introducing both a sulfonic acid

(or sulfonate) and a methyl ester group into a target molecule. The reactive methylene protons,

activated by the adjacent sulfonyl and carbonyl groups, could participate in a variety of carbon-

carbon bond-forming reactions.

Role in Medicinal Chemistry
Linker/Spacer: In the design of complex drug molecules, such as antibody-drug conjugates

or proteolysis-targeting chimeras (PROTACs), linker molecules are essential. The distinct

chemical properties of the sulfonic acid and ester groups in 2-methoxy-2-oxoethanesulfonic

acid could allow for orthogonal conjugation strategies.

Solubilizing Agent: The highly polar sulfonic acid group can be used to improve the aqueous

solubility of parent drug molecules, which is a critical factor for bioavailability.[2]

Prodrug Moiety: The methyl ester can be designed as a prodrug, which may be cleaved in

vivo by esterases to release a free carboxylic acid, potentially altering the drug's

pharmacokinetic profile.

Conceptual Role as a Chemical Building Block

Functional Groups for Derivatization

Potential Synthetic Applications

2-Methoxy-2-oxoethanesulfonic Acid

Methyl Ester
(-COOCH₃)

Sulfonic Acid
(-SO₃H)

Active Methylene
(-CH₂-)

Amidation / Transesterification

Reacts with amines/alcohols

Salt Formation / Sulfonamide Synthesis
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C-C Bond Formation

Reacts with electrophiles
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Caption: Conceptual derivatization pathways for 2-Methoxy-2-oxoethanesulfonic acid.

Conclusion
2-Methoxy-2-oxoethanesulfonic acid is a chemical entity with significant potential in synthetic

and medicinal chemistry. While detailed experimental data is currently scarce in the public

domain, its structural features suggest plausible and accessible synthetic routes. Its

bifunctional nature makes it a promising candidate for use as a versatile building block, a linker

in complex molecular architectures, and a modulator of physicochemical properties in drug

development. Further experimental investigation into its synthesis, properties, and reactivity is

warranted to fully unlock its potential for scientific and pharmaceutical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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